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Compound of Interest

5-Chlorobenzofuran-2-carboxylic
Compound Name: o
aci

Cat. No.: B079438

Essential Safety and Handling Guide for 5-
Chlorobenzofuran-2-carboxylic acid

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 5-Chlorobenzofuran-2-
carboxylic acid (CAS No. 10242-10-1). Adherence to these protocols is essential for
minimizing risk and ensuring a safe laboratory environment.

Hazard Identification and Classification

5-Chlorobenzofuran-2-carboxylic acid is classified with the following hazards. Always consult
the specific Safety Data Sheet (SDS) provided by the supplier for the most accurate and
detailed information.
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Hazard Category GHS Pictogram Signal Word Hazard Statement
o H302: Harmful if
Acute Toxicity (Oral, ]
) LEeHTp Warning swallowed.[1] H332:
Inhalation) .
Harmful if inhaled.[1]
) o ] H315: Causes skin
Skin Irritation LeHTp Warning o
irritation.[1][2]
o ] H319: Causes serious
Eye Irritation LEeHTp Warning o
eye irritation.[1][2]
) o ] H335: May cause
Respiratory Irritation LeHTp Warning

respiratory irritation.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following equipment

must be used for all procedures involving this compound.
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PPE Category

Recommended Equipment

Specifications & Best
Practices

Eye & Face Protection

Chemical safety goggles and

face shield

Goggles must be worn at all
times.[3] A face shield is
required when there is a
significant risk of splashing or

dust generation.[4][5]

Skin & Body Protection

Chemical-resistant gloves and

lab coat

Nitrile or butyl rubber gloves
are recommended.[5] Inspect
gloves before each use and
replace them immediately if
contaminated.[4][6] A fully

buttoned lab coat is required.

[6]

Respiratory Protection

Chemical fume hood or

NIOSH-approved respirator

All handling of the solid
compound must occur in a
certified chemical fume hood to
prevent inhalation of dust.[4][6]
If a fume hood is unavailable
or insufficient, a NIOSH-
approved respirator is
required.[5][6]

Operational and Disposal Plans

A strict, step-by-step operational protocol is crucial for minimizing exposure and ensuring safe

handling from acquisition to disposal.
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1. Preparation
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(Chemical Fume Hood)
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Assemble All Required PPE

Locate Emergency Equipment
(Eyewash, Shower, Spill Kit)

Proceed
if Safe
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G J
After
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Final Step
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\ 4

Segregate Contaminated Waste Dispose of Unused Chemical
(Gloves, Wipes, etc.) (Via Approved Vendor)

Place in Labeled
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Click to download full resolution via product page

Caption: Workflow for handling 5-Chlorobenzofuran-2-carboxylic acid.
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a. Preparation and Engineering Controls:

» Designated Area: All manipulations of the solid compound must occur within a designated
area, preferably a certified chemical fume hood.[6]

» Ventilation Check: Ensure the chemical fume hood is calibrated and functioning correctly
before beginning any work.[4]

e Emergency Readiness: Confirm that an eyewash station, safety shower, and spill kit are
unobstructed and readily accessible.

b. Handling the Compound:

e Weighing and Transfer: Use a spatula to transfer the solid. Avoid any actions that could
generate dust, such as pouring from a height or scraping vigorously.[6][7]

e Making Solutions: When dissolving, add the solid 5-Chlorobenzofuran-2-carboxylic acid to
the solvent slowly to prevent splashing.[6]

o General Hygiene: Do not eat, drink, or smoke in laboratory areas where this chemical is
handled.[6][7] Wash hands thoroughly with soap and water after handling, even if gloves
were worn.[2]

c. Post-Handling Procedures:
o Decontamination: Thoroughly clean any contaminated surfaces and equipment.[4]

» Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves should
be removed first, followed by the lab coat and eye protection.[6]

Proper disposal is a critical and regulated component of the chemical lifecycle.

» Waste Segregation: All disposable materials contaminated with 5-Chlorobenzofuran-2-
carboxylic acid (e.g., gloves, weigh boats, paper towels) must be placed in a dedicated,
clearly labeled hazardous waste container.[6]

o Chemical Waste: Unused or waste 5-Chlorobenzofuran-2-carboxylic acid is considered
hazardous waste. It should be disposed of in accordance with all applicable federal, state,
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and local environmental regulations.[2]

o Disposal Method: The compound may be dissolved or mixed with a combustible solvent and
burned in a chemical incinerator equipped with an afterburner and scrubber.[4] Do not empty
into drains.[4][8]

Emergency Procedures

Immediate and appropriate action is vital in the event of accidental exposure.
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Exposure Route First Aid Measures

Move the victim to fresh air immediately.[2][9] If
breathing is difficult or has stopped, provide
Inhalation artificial respiration (do not use mouth-to-

mouth).[2][9] Seek immediate medical attention.

[2]

Immediately remove all contaminated clothing.

[9] Wash the affected area with plenty of soap
Skin Contact and water for at least 15 minutes.[2] Get

medical advice if skin irritation occurs or

persists.[2]

Rinse cautiously and thoroughly with water for

at least 15 minutes, also under the eyelids.[2]
Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing.[2] Seek immediate medical

attention from an ophthalmologist.

Rinse mouth with water.[2][9] Do not induce
) vomiting.[9] Never give anything by mouth to an
Ingestion . -
unconscious person.[9] Call a physician or

Poison Control Center immediately.[9]

Evacuate personnel to safe areas.[9] Avoid
breathing dust and ensure adequate ventilation.
71[9] Wearing full PPE, use dry clean-u
Accidental Spill L71E9] J Y P
procedures (sweep or vacuum) and place
spilled material in a clean, dry, sealed, and

labeled container for disposal.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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